Cas no 68776-42-1 (12-Hydroxy-2,3-dihydroeuparin)

• Product Name: 12-Hydroxy-2,3-dihydroeuparin
• CAS No: 68776-42-1
• Molecular Formula: C₁₃H₁₄O₄
• Molecular Weight: 234.247864246368
• CID: 4670312
• PubChem ID: 10036992

12-Hydroxy-2,3-dihydroeuparin Properties

Names and Identifiers

• 12-Hydroxy-2,3-dihydroeuparin
• (2S)-2,3-Dihydro-2alpha-[1-(hydroxymethyl)vinyl]-5-acetylbenzofuran-6-ol
• 12-Hydroxy-2
• 68776-42-1
• CS-0148907
• CHEMBL462941
• AKOS040760921
• HY-N8680
• DA-69459
• 1-[(2S)-6-hydroxy-2-(3-hydroxyprop-1-en-2-yl)-2,3-dihydro-1-benzofuran-5-yl]ethanone

• InChIKey： KPJMESMRKLJVPB-LBPRGKRZSA-N
• Inchi： 1S/C13H14O4/c1-7(6-14)12-4-9-3-10(8(2)15)11(16)5-13(9)17-12/h3,5,12,14,16H,1,4,6H2,2H3/t12-/m0/s1
• SMILES： O1C2C=C(C(C(C)=O)=CC=2C[C@H]1C(=C)CO)O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 234.08920892g/mol
• Heavy Atom Count: 17
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones